What exactly is Verteporfin?
Verteporfin is a beta-substituted porphy, a carboxylic acid, and a methyl ester. It derives from a (2R,2S)-2,2-dicarboxy-8-ethenyl-2,7,12,18-tetramethyl-2,2-dihydrobenzo[b]porphyrin-13,17-dipropanoic acid. It is an enantiomer of a (2S,2R)-8-ethenyl-2,2-bis(methoxycarbonyl)-17-(3-methoxy-3-oxopropyl)-2,7,12,18-tetramethyl-2,2-dihydrobenzo[b]porphyrin-13-propanoic acid.
Verteporfin is a tiny molecule that blocks TEAD-YAP associations and YAP-induced liver excess. It also functions as a powerful second-generation photosensitizing agent that is derived from porphyrin. Verteporfin is an inhibitor of autophagy. Verteporfin impedes cell proliferation and causes apoptosis.
Background of Verteporfin
Verteporfin which is also known as Visudyne, is a derivative of benzoporphyrin. It's an osmotic agent in photodynamic therapy...